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Compound of Interest

Compound Name: Boc-D-HoMet-OH

Cat. No.: B13005144

Get Quote

Executive Summary
Boc-D-HoMet-OH (N-α-t-Butoxycarbonyl-D-homomethionine) is a non-standard amino acid

derivative critical for introducing structural diversity into peptide backbones. By extending the

methionine side chain by one methylene unit, it alters the steric and lipophilic profile of the

resulting peptide, often enhancing proteolytic stability or receptor selectivity.[1]

However, its utility is governed by two critical physicochemical factors:[1]

Solubility: The interplay between the lipophilic Boc group/side chain and the polar carboxylic

acid dictates its solvent compatibility.[1]

Oxidative Instability: The thioether moiety is highly susceptible to oxidation (sulfoxide

formation), necessitating rigorous handling protocols during dissolution.[1]

This guide provides a scientifically grounded framework for solubilizing and handling Boc-D-
HoMet-OH, moving beyond simple "dissolve and use" instructions to a robust, error-preventing

methodology.
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Understanding the molecule's structure is the first step to predicting its behavior in solution.[1]

Property Detail

Chemical Name N-α-t-Butoxycarbonyl-D-homomethionine

CAS Number 2044710-27-0 (Generic/Analogous)

Molecular Formula C₁₁H₂₁NO₄S

Molecular Weight ~263.35 g/mol

Structural Features

N-Terminus: Boc (Lipophilic, Acid-labile)Side

Chain: Homomethionine (Thioether, Lipophilic,

Oxidation-prone)C-Terminus: Carboxylic Acid

(Polar, H-bond donor/acceptor)

Appearance White to off-white crystalline powder

Solubility in Organic Solvents[1][6][8][9][10][11]
The solubility of Boc-D-HoMet-OH follows the "like dissolves like" principle, heavily influenced

by the bulky, lipophilic tert-butyl carbamate (Boc) group.

Solvent Compatibility Matrix
The following table synthesizes empirical data from analogous Boc-protected thioether amino

acids (e.g., Boc-Met-OH, Boc-L-HoMet-OH).
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Solvent Class Specific Solvent Solubility Rating
Primary
Application

Polar Aprotic
DMF (N,N-

Dimethylformamide)

Excellent (>200

mg/mL)

Solid-Phase Peptide

Synthesis (SPPS),

Coupling reactions.

DMSO (Dimethyl

sulfoxide)

Excellent (>200

mg/mL)

Biological assays,

stock solutions.[1][2]

Warning: Accelerates

oxidation.[1]

NMP (N-Methyl-2-

pyrrolidone)
Excellent

SPPS, alternative to

DMF.

Chlorinated
DCM

(Dichloromethane)
Good to Excellent

Resin loading, liquid-

phase synthesis.[1]

Chloroform Good
NMR analysis,

extraction.[1]

Alcohols Methanol / Ethanol Moderate to Good
Purification,

recrystallization.[1]

Ethers THF (Tetrahydrofuran) Good
Specialized coupling

reactions.[1]

Diethyl Ether Poor

Used as an anti-

solvent for

precipitation.

Non-Polar Hexanes / Heptane Insoluble Impurity washing.

Aqueous Water
Insoluble (at

acidic/neutral pH)

Precipitation medium.

[1]

Basic Water (pH > 8)
Soluble (as

carboxylate salt)

Extraction (removal of

impurities).[1]

Mechanistic Insights
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The Boc Effect: The tert-butyl group disrupts the crystal lattice energy of the amino acid

zwitterion, rendering the molecule significantly more soluble in organic solvents like DCM

and DMF compared to the free amino acid.[1]

The Homomethionine Side Chain: The extra methylene group (-CH₂-) in HoMet compared to

Met increases lipophilicity (LogP), making it slightly more soluble in non-polar solvents

(DCM) and less soluble in polar protic solvents (MeOH) than its Methionine counterpart.[1]

Hydrogen Bonding: In non-polar solvents like DCM, the molecule may form intermolecular

hydrogen bonds (dimers) via the carboxylic acid, which can increase viscosity at high

concentrations.[1]

Operational Workflows & Protocols
Diagram: Solvent Selection Decision Tree
This logic flow ensures you select the correct solvent based on your downstream application,

minimizing side reactions.

Start: Dissolve Boc-D-HoMet-OH Select Application

Peptide Synthesis (SPPS)

Analytical (HPLC/NMR)

Recrystallization

Use DMF or NMP
(Degas to prevent oxidation)

Standard Coupling

HPLC (dilute)

Use DCM or CDCl3
NMR

Use MeOH/EtOH or
EtOAc/Hexane

Crystallization

CRITICAL: Avoid DMSO if
oxidation is a concern

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal solvent based on experimental intent.

Protocol: Oxidation-Free Dissolution for SPPS
The thioether in Homomethionine is prone to oxidation to sulfoxide (HoMet(O)), especially in

solution.[1] This protocol minimizes that risk.[1]
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Reagents:

Boc-D-HoMet-OH[3][4][5][6]

Anhydrous DMF (Dimethylformamide)[1]

Nitrogen or Argon gas source

Step-by-Step:

Solvent Degassing: Prior to adding the amino acid, sparge the DMF with Nitrogen/Argon for

15 minutes.[1] This removes dissolved oxygen.[1]

Why? Thioethers oxidize spontaneously in the presence of atmospheric oxygen and light.

[1]

Weighing: Weigh the Boc-D-HoMet-OH quickly to minimize exposure to humid air.

Dissolution: Add the powder to the degassed DMF.

Target Concentration: 0.1 M – 0.5 M (typical for SPPS).[1]

Action: Vortex gently or use a magnetic stirrer.[1] Avoid vigorous shaking which re-

introduces oxygen bubbles.

Usage: Use the solution immediately. If storage is necessary, blanket with Argon and store at

4°C.

Note: If the solution turns cloudy or yellow over time, check for sulfoxide formation via LC-

MS (+16 Da mass shift).

Handling & Stability (Expert Insights)
The "Homologation" Factor
Researchers often assume HoMet behaves exactly like Met.[1] While chemically similar, the

extra methylene group makes the side chain more flexible and hydrophobic.
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Impact on Coupling: The increased flexibility can lead to slightly slower coupling rates due to

entropic factors.[1] Ensure coupling times are extended by 10-20% compared to standard

Boc-Met-OH.

Impact on Solubility: It is more soluble in DCM than Boc-Met-OH, but potentially harder to

precipitate with ether.

Diagram: Handling & Stability Workflow

Storage: Powder Form
(Dessicated, -20°C)

Weighing
(Minimize Humidity)

Dissolution
(Degassed Solvent)

Quality Check
(LC-MS for +16 Da)

Proceed to Synthesis

Pure

Discard/Repurify

Oxidized

Click to download full resolution via product page

Caption: Workflow for maintaining chemical integrity from storage to application.
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Note: Provides foundational physicochemical data for the D-Met analog, serving as the
primary baseline for HoMet properties.
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Note: Technical guide on solvent choices (DMF vs NMP vs DCM) for peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile and Handling of Boc-
D-HoMet-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13005144/docs#technical-guide-solubility-profile-
and-handling-of-boc-d-homet-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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